Cas no 104569-03-1 (Urea, N,N'-bis[(2-chlorophenyl)methyl]-)

Urea, N,N'-bis[(2-chlorophenyl)methyl]- structure
104569-03-1 structure
Product name:Urea, N,N'-bis[(2-chlorophenyl)methyl]-
CAS No:104569-03-1
MF:C15H14Cl2N2O
MW:309.19046163559
CID:3569775
PubChem ID:623497

Urea, N,N'-bis[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea, N,N'-bis[(2-chlorophenyl)methyl]-
    • 104569-03-1
    • CHEMBL1331652
    • HMS2771N24
    • AKOS029871177
    • NNEWTFYPGINMGI-UHFFFAOYSA-N
    • N,N'-Bis(2-chlorobenzyl)urea #
    • N,N'-Di(o-chlorobenzyl)urea
    • 1,3-bis[(2-chlorophenyl)methyl]urea
    • Z85932108
    • MLS000771838
    • DTXSID001324560
    • SMR000344283
    • Inchi: InChI=1S/C15H14Cl2N2O/c16-13-7-3-1-5-11(13)9-18-15(20)19-10-12-6-2-4-8-14(12)17/h1-8H,9-10H2,(H2,18,19,20)
    • InChI Key: NNEWTFYPGINMGI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 308.0483185g/mol
  • Monoisotopic Mass: 308.0483185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 3.6

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